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In the intricate world of pharmaceutical synthesis and materials science, fluorinated

acetophenones are invaluable building blocks. Their unique electronic properties, imparted by

the highly electronegative fluorine atoms, make them sought-after precursors for a wide array

of novel molecules. Among these, 2',3'-Difluoroacetophenone (CAS No. 18355-80-1)

presents both significant opportunities and specific safety challenges. This guide provides an

in-depth, technically-grounded overview of its safety profile and handling protocols, designed to

empower researchers to work with this compound confidently and safely.

Compound Identification and Hazard Profile
2',3'-Difluoroacetophenone, with the molecular formula C₈H₆F₂O, is a difluorinated aromatic

ketone.[1][2] Understanding its inherent hazards is the foundation of safe handling.

GHS Classification: A Multi-faceted Hazard
Globally Harmonized System (GHS) classifications from various suppliers consistently identify

2',3'-Difluoroacetophenone as a hazardous substance.[2] The primary concerns are:

Skin Irritation (H315): Causes skin irritation upon contact.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1297514?utm_src=pdf-interest
https://www.benchchem.com/product/b1297514?utm_src=pdf-body
https://www.benchchem.com/product/b1297514?utm_src=pdf-body
https://www.thermofisher.com/order/catalog/product/A16786.14
https://www.ottokemi.com/product-specsheet/23difluoroacetophenone-97-d-2653.aspx
https://www.benchchem.com/product/b1297514?utm_src=pdf-body
https://www.ottokemi.com/product-specsheet/23difluoroacetophenone-97-d-2653.aspx
https://www.ottokemi.com/product-specsheet/23difluoroacetophenone-97-d-2653.aspx
https://www.sigmaaldrich.com/US/en/product/synthonixcorporation/sy3h3d67c28a?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Irritation (H319): Poses a significant risk of serious eye irritation.[2][3]

Specific Target Organ Toxicity - Single Exposure (H335): May cause respiratory irritation.[2]

[3]

Combustible Liquid (H227): While not highly flammable, it is classified as a combustible

liquid.[3]

The signal word associated with this compound is "Warning".[3] The corresponding GHS

pictogram is the exclamation mark (GHS07), indicating its irritant and acute toxicity properties.

[3]

Physical and Chemical Properties: The Basis of a Risk
Assessment
A precise understanding of a compound's physical state and properties is critical for

anticipating its behavior. While some sources list 2',3'-Difluoroacetophenone as a solid,

others describe it as a liquid.[1][2][3] This highlights the importance of consulting the specific

supplier's documentation upon receipt.

Property Value/Information Source(s)

CAS Number 18355-80-1 [1][2][3]

Molecular Formula C₈H₆F₂O [1][2]

Molecular Weight 156.13 g/mol [2][3]

Physical Form Solid or Clear, colorless Liquid [1][2][3]

Boiling Point
80-81 °C at 25 mmHg (for the

similar 2',4'-isomer)
[4]

Refractive Index 1.4875-1.4925 @ 20°C [1]

Storage Temp. Room Temperature / Ambient [3][5]

Note: Some data, such as boiling point, is based on structurally similar compounds and should

be treated as an estimation.
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The Core of Safety: Engineering Controls and
Personal Protective Equipment (PPE)
The causality behind safety protocols is clear: prevent exposure. This is achieved through a

multi-layered approach, beginning with engineering controls and supplemented by robust PPE.

Engineering Controls: The First Line of Defense
All operations involving 2',3'-Difluoroacetophenone should be conducted within a certified

chemical fume hood to ensure adequate ventilation and prevent the inhalation of vapors or

mists.[5][6] An eyewash station and safety shower must be readily accessible in the immediate

work area.[5][7]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
Appropriate PPE is essential to prevent skin and eye contact.[6]

Eye Protection: Wear chemical safety goggles with side shields, tested and approved under

standards such as EN166 (EU).[5]

Hand Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber). Gloves must be

inspected for integrity before each use and removed using the proper technique to avoid skin

contact.[8]

Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of splashing,

additional protective clothing may be necessary.[5]
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Diagram 1: PPE Selection Workflow
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Caption: Risk assessment drives the selection of appropriate controls.

Standard Operating Procedures: From Benchtop to
Disposal
A self-validating safety system relies on well-defined and consistently executed protocols.

Handling and Storage
Safe Handling:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is operational.
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Manipulation: Avoid direct contact with skin and eyes.[6] Prevent the generation and

inhalation of vapors or mists.[6] Use non-sparking tools if the material is handled near

flammable solvents.[6]

Hygiene: Wash hands thoroughly with soap and water after handling, before breaks, and at

the end of the workday.[5][6] Do not eat, drink, or smoke in the laboratory.[9]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[5][6]

The designated storage class for similar combustible liquids is Class 10.[9][10]

Accidental Release Measures
In the event of a spill, the priority is to protect personnel and prevent environmental release.

Evacuate: Ensure non-essential personnel are clear of the area.

Ventilate: Maintain adequate ventilation.

Contain: For small spills, absorb the material with an inert substance like vermiculite, sand,

or earth.[6]

Collect: Sweep or scoop the absorbed material into a suitable, closed container for disposal.

[5]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident according to your institution's protocols.

Emergency Procedures: A Rapid and Informed
Response
A clear, pre-defined emergency plan is crucial.

First-Aid Measures
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Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable

for breathing.[5][6] If the individual feels unwell, seek medical attention.[5]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[6] Remove

contaminated clothing. If skin irritation persists, seek medical attention.[5][6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[6] Remove contact lenses if present and easy to do

so. Continue rinsing and seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting.[9] If the person is conscious, rinse their mouth with

water.[9] Seek immediate medical attention.[6][9]

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.[9]

Fire-Fighting Measures
As a combustible liquid, 2',3'-Difluoroacetophenone requires specific fire-fighting

considerations.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[8]

Special Hazards: Hazardous decomposition products can include carbon oxides and

hydrogen fluoride.[5]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[5]

Disposal Considerations
Dispose of contents and containers in accordance with all local, state, and federal regulations.

This should be done via an approved waste disposal plant.[6] Do not allow the product to enter

drains.[8]
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Diagram 2: Chemical Handling Risk Management Cycle
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Caption: A continuous cycle of planning, control, and review.
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By integrating these safety protocols and maintaining a deep understanding of the chemical's

properties, researchers can effectively and safely utilize 2',3'-Difluoroacetophenone in their

pursuit of scientific advancement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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